1-(3-FLUOROPHENYL)ETHANE-1,2-DIAMINE 2HCL

• Molecular Formula: C8H13Cl2FN2
• Molecular Weight: 227.10 g/mol
• IUPAC Name: 1-(3-fluorophenyl)ethane-1,2-diamine;dihydrochloride
• InChI: InChI=1S/C8H11FN2.2ClH/c9-7-3-1-2-6(4-7)8(11)5-10;;/h1-4,8H,5,10-11H2;2*1H
• InChI Key: CVWDFEIMDJUVDF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C(CN)N.Cl.Cl

Description

1-(3-FLUOROPHENYL)ETHANE-1,2-DIAMINE 2HCL is a chemical compound with the molecular formula C8H12F2N2 It is characterized by the presence of a fluorine atom attached to a phenyl ring, which is further connected to an ethane-1,2-diamine moiety

Preparation Methods

The synthesis of 1-(3-FLUOROPHENYL)ETHANE-1,2-DIAMINE 2HCL typically involves the following steps:

Starting Materials: The synthesis begins with commercially available 3-fluorobenzaldehyde and ethylenediamine.

Reaction Conditions: The reaction is carried out under controlled conditions, often involving a catalyst and specific temperature and pressure settings.

Industrial Production: On an industrial scale, the synthesis may involve continuous flow reactors to ensure consistent product quality and yield.

Chemical Reactions Analysis

1-(3-FLUOROPHENYL)ETHANE-1,2-DIAMINE 2HCL undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the fluorine atom is replaced by other nucleophiles such as hydroxyl or amino groups.

Scientific Research Applications

1-(3-FLUOROPHENYL)ETHANE-1,2-DIAMINE 2HCL has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(3-FLUOROPHENYL)ETHANE-1,2-DIAMINE 2HCL involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets involved depend on the specific application and context of use .

Comparison with Similar Compounds

1-(3-FLUOROPHENYL)ETHANE-1,2-DIAMINE 2HCL can be compared with other similar compounds, such as:

1-(4-Fluorophenyl)ethane-1,2-diamine dihydrochloride: This compound has a fluorine atom at the para position instead of the meta position, leading to different chemical and biological properties.

1-(3-Chlorophenyl)ethane-1,2-diamine dihydrochloride: